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Compound of Interest

Compound Name: 3-Oxopentanenitrile

Cat. No.: B1588766

Technical Guide to the Physical Properties of 3-
Oxopentanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Oxopentanenitrile, also known as propionylacetonitrile, is a bifunctional organic compound
containing both a ketone and a nitrile group. Its chemical structure makes it a valuable
intermediate in the synthesis of a variety of more complex molecules, particularly heterocyclic
compounds relevant to medicinal chemistry and drug development. A thorough understanding
of its physical properties is essential for its effective use in laboratory and industrial settings,
enabling proper handling, purification, and reaction condition optimization. This guide provides
a comprehensive overview of the known physical characteristics of 3-Oxopentanenitrile,
details on experimental protocols for its synthesis, and general methodologies for property
determination.

Physical and Chemical Properties

The physical properties of 3-Oxopentanenitrile have been reported across various chemical
data sources. The following table summarizes the key quantitative data. It is important to note
the variability in some reported values, which may be attributed to different experimental
conditions or measurement techniques.
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Property Value Source(s)
Molecular Formula CsH7NO [1112]
Molecular Weight 97.12 g/mol [1][2]
Boiling Point 146.1 °C at 760 mmHg N/A
30°C [3]

Density 0.956 £+ 0.06 g/cm3 [3]
Flash Point 42.2 °C [3]
Refractive Index 141 [3]
Acidity (pKa) 10.37 + 0.10 (Predicted) [3]
XLogP3 0.3 (2]
Vapor Pressure 4.713 mmHg at 25°C N/A
Hydrogen Bond Donor Count 0 N/A
Hydrogen Bond Acceptor

C:;untg p : N/A
Rotatable Bond Count 2 N/A

Exact Mass

97.052763847 Da

[2]

Solubility Profile

Specific experimental data on the solubility of 3-Oxopentanenitrile in a wide range of solvents
is not extensively documented in the literature. However, based on its molecular structure and
the general properties of nitriles, a qualitative solubility profile can be predicted.

» Water: Short-chain nitriles like ethanenitrile are miscible with water. This is because, while
they cannot form hydrogen bonds among themselves, the lone pair on the nitrogen atom can
accept a hydrogen bond from a water molecule.[4] As the hydrocarbon chain length
increases, water solubility decreases.[4] Given its five-carbon backbone, 3-
Oxopentanenitrile is expected to have limited solubility in water.
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e Polar Organic Solvents: Due to its polar ketone and nitrile functional groups, 3-
Oxopentanenitrile is expected to be soluble in polar organic solvents such as ethanol,
methanol, acetone, and acetonitrile.[5]

» Non-polar Organic Solvents: The presence of the polar functional groups may limit its
solubility in very non-polar solvents like hexane. However, it is likely to be soluble in solvents
of intermediate polarity such as dichloromethane and diethyl ether.[6]

Experimental Protocols
Synthesis of 3-Oxopentanenitrile

A common method for the synthesis of [3-ketonitriles is the acylation of a nitrile anion with an
ester. The following protocol is a general procedure adapted from documented syntheses.[6]

Reaction: Acetonitrile + Ethyl propionate — 3-Oxopentanenitrile

Materials:

n-Butyllithium (n-BuLi) in hexane (e.g., 1.6 M solution)
o Acetonitrile, anhydrous

o Ethyl propionate, anhydrous

e Anhydrous solvent (e.g., Tetrahydrofuran - THF)

e 2N Hydrochloric acid (HCI)

» Dichloromethane (for extraction)

o Magnesium sulfate (for drying)

Procedure:

e Anion Formation: To a stirred solution of n-butyllithium in an anhydrous solvent under an inert
atmosphere (e.g., argon or nitrogen) and cooled to -78 °C, slowly add acetonitrile dropwise.
Maintain stirring at this temperature for 1 hour to ensure the complete formation of the
acetonitrile anion.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.solubilityofthings.com/3-oxopentanal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262321.htm
https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262321.htm
https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262321.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Acylation: Slowly add ethyl propionate dropwise to the reaction mixture. After the addition is
complete, allow the mixture to slowly warm to -45 °C and continue stirring for an additional 2
hours.[6]

Quenching and Work-up: Upon completion of the reaction, carefully quench the reaction by
acidifying the mixture to a pH of 2 with 2N aqueous hydrochloric acid.[6]

Extraction and Isolation: Concentrate the mixture by evaporation under reduced pressure to
remove the bulk of the solvent. Extract the resulting residue with dichloromethane. Combine
the organic extracts and dry them over anhydrous magnesium sulfate.[6]

Purification: Evaporate the solvent from the dried organic phase to yield the crude 3-
Oxopentanenitrile. The product can be further purified by vacuum distillation.

Determination of Physical Properties (General
Methodologies)

Boiling Point Determination (Thiele Tube Method): The boiling point can be determined using a
small sample size with a Thiele tube.[7]

» Asmall amount of 3-Oxopentanenitrile is placed in a small-diameter test tube.
» Acapillary tube, sealed at one end, is inverted and placed into the test tube.

e The assembly is attached to a thermometer and heated in a Thiele tube containing mineral
oil.

e The sample is heated until a rapid and continuous stream of bubbles emerges from the
inverted capillary tube.

e The heat is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[7]

Solubility Determination: A general procedure for determining the solubility of an organic
compound in various solvents involves the following steps:[3][8]
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e Add a small, measured amount of 3-Oxopentanenitrile (e.g., 25 mg) to a test tube.

e Add a small volume (e.g., 0.75 mL) of the desired solvent (e.g., water, ethanol, hexane) in
portions.

o After each addition, vigorously shake the test tube.

o Observe whether the solid dissolves completely. If it dissolves, it is classified as soluble. If it
remains undissolved, it is classified as insoluble. This can be done systematically with a
range of solvents to build a comprehensive solubility profile.[3][8]

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of 3-
Oxopentanenitrile.
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Experimental Workflow: Synthesis of 3-Oxopentanenitrile

1. Reagent Preparation
- Acetonitrile in Anhydrous THF

- n-Butyllithium in Hexane

Inert Atmosphere

2. Anion Formation
- Coolto -78 °C
- Add Acetonitrile to n-BuLi
- Stir for 1 hour

3. Acylation Reaction
- Add Ethyl Propionate
- Warm to -45 °C

- Stir for 2 hours

Neutralization

4. Reaction Quench
- Acidify to pH 2 with 2N HCI

5. Extraction
- Concentrate mixture
- Extract with Dichloromethane

6. Isolation & Drying
- Combine organic layers
- Dry with MgSOa

7. Purification

- Evaporate solvent
- Purify by Vacuum Distillation

Final Product
3-Oxopentanenitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Oxopentanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scbt.com [scbt.com]

. 3-Oxopentanenitrile | CSH7NO | CID 9920369 - PubChem [pubchem.ncbi.nim.nih.gov]
. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. chem.libretexts.org [chem.libretexts.org]

. solubilityofthings.com [solubilityofthings.com]

. 3-OXO-PENTANENITRILE | 33279-01-5 [chemicalbook.com]

. chem.libretexts.org [chem.libretexts.org]

°
(0] ~ (o)) ()] EEN w N =

. scribd.com [scribd.com]

 To cite this document: BenchChem. [Physical properties of 3-Oxopentanenitrile (e.g., boiling
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588766#physical-properties-of-3-oxopentanenitrile-
e-g-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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